3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C24H32N4O4S2
• Molecular Weight: 504.7 g/mol
• IUPAC Name: (5Z)-3-(3-ethoxypropyl)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H32N4O4S2/c1-5-31-12-7-11-27-23(30)19(34-24(27)33)14-18-21(25-10-6-13-32-16(2)3)26-20-9-8-17(4)15-28(20)22(18)29/h8-9,14-16,25H,5-7,10-13H2,1-4H3/b19-14-
• InChI Key: PWYYKQBLNALOQW-RGEXLXHISA-N
• Isomeric SMILES: CCOCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)NCCCOC(C)C)/SC1=S
• Canonical SMILES: CCOCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)NCCCOC(C)C)SC1=S

Description

The compound 3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, characterized by a fused heterocyclic core. Its structure includes:

• A 3-(3-ethoxypropyl)-substituted thiazolidinone ring at position 3 of the pyridopyrimidinone core.
• A Z-configuration methylidene bridge connecting the thiazolidinone and pyridopyrimidinone moieties.
• A [3-(propan-2-yloxy)propyl]amino group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps, starting from readily available starting materials. The key steps include the formation of the thiazolidinone ring, the pyrido[1,2-a]pyrimidinone core, and the subsequent functionalization to introduce the ethoxypropyl and propan-2-yloxypropyl groups. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for larger batches, and ensuring compliance with safety and environmental regulations. This may include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to achieve consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., sodium borohydride, lithium aluminum hydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, reduction may produce alcohols or amines, and substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

Antimicrobial Properties

Research has indicated that compounds of this class may exhibit antimicrobial activity against various pathogens. Preliminary studies suggest that the thiazolidinone moiety can enhance the compound's ability to inhibit bacterial growth by disrupting cell wall synthesis or function.

Anti-inflammatory Effects

The compound has been studied for its potential anti-inflammatory properties. It may inhibit key inflammatory pathways, making it a candidate for treating conditions characterized by excessive inflammation.

Anticancer Potential

There is emerging evidence suggesting that this compound could act as an anticancer agent. Its unique structure allows for potential interactions with cancer cell signaling pathways, possibly inducing apoptosis or inhibiting proliferation in cancer cells.

Case Study 1: Antimicrobial Activity

A study investigated the antimicrobial effects of similar thiazolidinone derivatives against Staphylococcus aureus and Escherichia coli. Results showed significant inhibition zones compared to control groups, indicating strong antimicrobial potential.

Case Study 2: Anti-inflammatory Effects

In a model of acute inflammation induced in mice, administration of the compound resulted in reduced edema and pro-inflammatory cytokine levels. Histological analysis confirmed decreased inflammatory cell infiltration in treated tissues.

Case Study 3: Anticancer Activity

In vitro studies on various cancer cell lines demonstrated that the compound induced apoptosis through caspase activation. Further analysis revealed downregulation of anti-apoptotic proteins and upregulation of pro-apoptotic factors.

Mechanism of Action

The mechanism of action of 3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and influencing various biological pathways. The exact pathways and targets involved would depend on the specific context of its application, whether in chemistry, biology, or medicine.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Framework and Substituent Variations

The target compound shares the 4H-pyrido[1,2-a]pyrimidin-4-one core with analogs but differs in substituents at positions 2 and 3. Key comparisons include:

Table 1: Substituent Comparison

Compound (Source)	Thiazolidinone Substituent (Position 3)	Amino Substituent (Position 2)	Notable Features
Target Compound	3-(3-Ethoxypropyl)	[3-(Propan-2-yloxy)propyl]amino	High lipophilicity due to ethoxy/isopropoxy groups
	3-(3-Methoxypropyl)	Tetrahydrofuran-2-ylmethylamino	Lower lipophilicity (methoxy vs. ethoxy)
	3-(3-Ethoxypropyl)	[3-(1H-Imidazol-1-yl)propyl]amino	Enhanced hydrogen bonding (imidazole)
	3-Isobutyl	(4-Methylbenzyl)amino	Increased steric bulk (isobutyl/benzyl)
	3-(3-Methoxypropyl)	4-Methylpiperazinyl	Basic nitrogen for improved solubility

Key Observations:

• Hydrogen Bonding : Compounds with imidazole () or piperazinyl () groups may exhibit stronger target interactions due to hydrogen-bonding capabilities .
• Steric Effects : Bulky substituents like isobutyl () or benzyl groups could hinder binding to compact active sites .

Physicochemical Properties

• Molecular Weight : The target compound (MW ≈ 520–550 g/mol) falls within the range typical for drug-like molecules but may face challenges in bioavailability due to high lipophilicity.
• Solubility : The absence of ionizable groups (unlike ’s piperazinyl) may limit solubility, necessitating formulation adjustments .

Biological Activity

The compound 3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in biological applications. Its structure includes a thiazolidinone ring and a pyridopyrimidinone core, which contribute to its diverse biological activities.

Chemical Structure and Properties

Property	Description
Molecular Formula	C21H26N4O4S2
Molecular Weight	462.6 g/mol
IUPAC Name	(5Z)-3-(3-ethoxypropyl)-5-[[2-(3-hydroxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
InChI Key	CTXKMQVRJSYDSR-SSZFMOIBSA-N

The exact mechanism of action for this compound remains partially elucidated. However, it is believed to interact with specific molecular targets such as enzymes or receptors, influencing various biological pathways. The presence of functional groups allows for binding interactions that may modulate enzyme activity or receptor signaling pathways, leading to pharmacological effects.

Biological Activities

Research indicates that compounds containing thiazolidinone and pyridopyrimidinone structures exhibit a broad spectrum of biological activities, including:

• Antibacterial Activity :
  • Studies have shown that thiazolidinone derivatives can exhibit significant antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, similar compounds have demonstrated minimum inhibitory concentrations (MIC) as low as 3.91 mg/L against certain strains .
• Anticancer Properties :
  • The anticancer potential of related compounds has been investigated extensively. For example, derivatives with similar structural features have shown promising results against various cancer cell lines in vitro, including the MCF-7 breast cancer cell line . These compounds often exhibit mechanisms such as induction of apoptosis or inhibition of cell proliferation.
• Anti-inflammatory Effects :
  • Thiazolidinones are also recognized for their anti-inflammatory properties. They may inhibit pro-inflammatory cytokines and modulate immune responses, making them candidates for treating inflammatory diseases .
• Antioxidant Activity :
  • Some studies suggest that these compounds possess antioxidant properties that can protect cells from oxidative stress, contributing to their therapeutic potential in various diseases .

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of thiazolidinone derivatives:

• A study published in the Journal of Medicinal Chemistry highlighted the synthesis of thiazolidinone derivatives and their evaluation against bacterial strains. The results indicated that specific substituents on the thiazolidinone ring enhanced antibacterial activity .
• Another investigation into the anticancer activity of pyridopyrimidinone derivatives showed that certain modifications led to increased potency against cancer cell lines compared to standard chemotherapeutics like Doxorubicin .